Cas no 653605-14-2 (Sulfuric acid, phenyl 2,2,2-trichloroethyl ester)
653605-14-2 structure
Product Name:Sulfuric acid, phenyl 2,2,2-trichloroethyl ester
CAS No:653605-14-2
MF:C8H7Cl3O4S
MW:305.562778711319
CID:399589
PubChem ID:71376001
Update Time:2025-04-19
Sulfuric acid, phenyl 2,2,2-trichloroethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid, phenyl 2,2,2-trichloroethyl ester
- phenyl 2,2,2-trichloroethyl sulfate
- 653605-14-2
- DTXSID50798723
-
- Inchi: 1S/C8H7Cl3O4S/c9-8(10,11)6-14-16(12,13)15-7-4-2-1-3-5-7/h1-5H,6H2
- InChI Key: UAGOTNIBMAOPEM-UHFFFAOYSA-N
- SMILES: ClC(COS(=O)(=O)OC1C=CC=CC=1)(Cl)Cl
Computed Properties
- Exact Mass: 303.91321
- Monoisotopic Mass: 303.913063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 61Ų
Experimental Properties
- PSA: 52.6
Sulfuric acid, phenyl 2,2,2-trichloroethyl ester Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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